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Compound of Interest

Compound Name: H-Ile-OtBu.HCl

Cat. No.: B2746172 Get Quote

This technical guide provides a comprehensive overview of the safety data and handling

precautions for L-Isoleucine tert-butyl ester hydrochloride (H-Ile-OtBu.HCl), a common amino

acid derivative used in peptide synthesis and other research applications.[1] This document is

intended for laboratory personnel, researchers, and professionals in the field of drug

development who handle this compound.

Chemical and Physical Properties
H-Ile-OtBu.HCl is the hydrochloride salt of the tert-butyl ester of L-isoleucine.[1] The tert-butyl

ester group serves as a protecting group for the carboxylic acid functionality of the amino acid.

Key identification and physical properties are summarized below.

Table 1: Compound Identification
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Identifier Value

Chemical Name L-Isoleucine tert-butyl ester hydrochloride

Synonyms

H-Ile-OtBu.HCl, Ile-OtBu.HCl, tert-butyl

(2S,3S)-2-amino-3-methylpentanoate

hydrochloride

CAS Number 69320-89-4

Molecular Formula C₁₀H₂₂ClNO₂

Molecular Weight 223.74 g/mol [2][3][4]

Appearance White to off-white solid

Table 2: Physical and Chemical Data

Property Value

Melting Point 160 °C

Boiling Point 222.4 °C at 760 mmHg

Flash Point 90.3 °C

Solubility

Soluble in DMSO (100 mg/mL), Chloroform,

Dichloromethane, Ethyl Acetate, Acetone, and

Methanol (50 mg/mL).

Vapor Pressure 0.102 mmHg at 25 °C

Safety and Hazard Information
While some suppliers state no known specific hazards, it is crucial to handle H-Ile-OtBu.HCl
with the standard precautions for laboratory chemicals. The primary hazards are associated

with inhalation, skin and eye contact, and ingestion of the solid material.

Table 3: GHS Hazard Statements (Potential)
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Hazard Statement

Acute Toxicity, Oral May be harmful if swallowed.

Acute Toxicity, Inhalation
May be harmful if inhaled. May cause

respiratory tract irritation.

Skin Corrosion/Irritation May cause skin irritation.

Eye Damage/Irritation May cause eye irritation.

Note: Specific GHS classifications may vary by supplier. Always refer to the vendor-specific

Safety Data Sheet (SDS).

Table 4: Toxicological Data

Test Result

LD50 (Oral) No data available

LD50 (Dermal) No data available

LC50 (Inhalation) No data available

Extensive toxicological studies for H-Ile-OtBu.HCl are not readily available in the public

domain. In the absence of specific data, the compound should be handled as potentially

hazardous.

Handling Precautions and Personal Protective
Equipment (PPE)
Adherence to proper handling procedures is essential to minimize risk. The following is a

general workflow for the safe handling of H-Ile-OtBu.HCl in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b2746172?utm_src=pdf-body
https://www.benchchem.com/product/b2746172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2746172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
Handling Cleanup and Disposal Storage

Consult SDS and
Perform Risk Assessment

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Gloves (Nitrile)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh Solid Carefully
to Avoid Dust Generation

Dissolve in an
Appropriate Solvent

Spill Cleanup:
- Absorb with Inert Material
- Place in Sealed Container

Decontaminate Work Area
Dispose of Waste According

to Institutional and
Local Regulations

Store in a Tightly Sealed
Container in a Cool, Dry Place

Click to download full resolution via product page

Caption: Safe Handling Workflow for H-Ile-OtBu.HCl.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Skin Protection: A standard laboratory coat and nitrile gloves should be worn.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should

be used.

Experimental Protocols: General Best Practices
While specific experimental protocols will vary, the following are general best practices for

incorporating H-Ile-OtBu.HCl into a typical peptide synthesis workflow.

General Protocol for Use in Solid-Phase Peptide Synthesis (SPPS):

Resin Swelling: Swell the synthesis resin in a suitable solvent (e.g., DMF) in the reaction

vessel.

Deprotection: Remove the Fmoc protecting group from the resin-bound amino acid using a

solution of piperidine in DMF.

Washing: Thoroughly wash the resin to remove residual piperidine and byproducts.

Amino Acid Coupling:
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In a separate vial, dissolve H-Ile-OtBu.HCl and a coupling agent (e.g., HBTU, HATU) in a

suitable solvent (e.g., DMF).

Add a base (e.g., DIPEA, NMM) to neutralize the hydrochloride salt and activate the amino

acid.

Add the activated amino acid solution to the reaction vessel containing the deprotected

resin.

Allow the coupling reaction to proceed for the specified time.

Washing: Wash the resin to remove excess reagents.

Repeat: Repeat the deprotection, washing, and coupling steps for each subsequent amino

acid in the peptide sequence.

The logical flow for a single coupling step in SPPS is illustrated below.
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Amino Acid Activation

Start: Resin-Bound Peptide
(Fmoc-Protected)

Fmoc Deprotection
(Piperidine/DMF)

Wash Resin

Add Activated H-Ile-OtBu
to Resin

H-Ile-OtBu.HCl

Activate in Solvent (DMF)

Coupling Reagents
(e.g., HBTU, DIPEA)

Wash Resin

End: Elongated Peptide
(Fmoc-Protected)

Click to download full resolution via product page

Caption: Single Amino Acid Coupling Step in SPPS.

First Aid and Emergency Procedures
Table 5: First Aid Measures
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Exposure Route Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.

Spill Response:

In the event of a spill, wear appropriate PPE, cover the spill with an inert absorbent material,

and collect it in a sealed container for disposal. Avoid generating dust. Ventilate the area and

wash the spill site after material pickup is complete.

Storage and Stability
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Recommended storage temperatures may vary, with some suppliers suggesting refrigeration

(-20°C for long-term storage).

Incompatible Materials: Avoid contact with strong oxidizing agents.

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes

of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.

By adhering to the guidelines outlined in this document, researchers can safely handle H-Ile-
OtBu.HCl and minimize the risk of exposure in the laboratory. Always consult the most recent
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version of the Safety Data Sheet from your supplier for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. peptide.com [peptide.com]

2. medchemexpress.com [medchemexpress.com]

3. H-Ile-OtBu.HCl | CymitQuimica [cymitquimica.com]

4. L-Isoleucine tert-butyl ester hydrochloride | 69320-89-4 [chemicalbook.com]

To cite this document: BenchChem. [H-Ile-OtBu.HCl: A Technical Safety and Handling Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2746172#h-ile-otbu-hcl-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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